Cas no 83571-08-8 (1,4-Naphthalenedione, 5,6,8-trimethoxy-)

• Product name: 1,4-Naphthalenedione, 5,6,8-trimethoxy-
• CAS No: 83571-08-8
• MF: C₁₃H₁₂O₅
• MW: 248.23138
• CID: 668878
• PubChem ID: 12825804

1,4-Naphthalenedione, 5,6,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5,6,8-trimethoxy-
• 5,6,8-trimethoxynaphthalene-1,4-dione
• DTXSID00510836
• 83571-08-8

• Inchi： InChI=1S/C13H12O5/c1-16-9-6-10(17-2)13(18-3)12-8(15)5-4-7(14)11(9)12/h4-6H,1-3H3
• InChI Key： TULAGLYLUYBXIH-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C2=C1C(=O)C=CC2=O)OC)OC

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.4